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For Researchers, Scientists, and Drug Development Professionals

Introduction
Pentyl acetate, with the Chemical Abstracts Service (CAS) registry number 628-63-7, is an

organic compound classified as an ester.[1] It is also commonly known as n-amyl acetate,

acetic acid pentyl ester, or banana oil due to its characteristic fruity aroma reminiscent of

bananas and pears.[2][3][4] This colorless liquid is formed from the esterification of 1-pentanol

and acetic acid.[1][4] While widely utilized in the flavor, fragrance, and coatings industries, its

properties also lend it to niche applications within the pharmaceutical and research sectors.[3]

[4] This guide provides a comprehensive technical overview of pentyl acetate, focusing on its

chemical and physical properties, synthesis, applications in research and drug development,

and analytical considerations, tailored for a scientific audience.

Chemical and Physical Properties
Pentyl acetate is a flammable, colorless liquid with low water solubility but is miscible with

many organic solvents such as ethanol and ether.[1][3] Its key quantitative properties are

summarized in the table below for easy reference and comparison.
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Property Value Reference

Molecular Formula C₇H₁₄O₂ [1][2]

Molecular Weight 130.185 g/mol [5]

Density 0.876 g/mL at 25 °C [6][7]

Boiling Point 149.9 °C at 760 mmHg [3][5]

Melting Point -70.8 °C [3][5]

Flash Point 23.9 °C [3][5]

Vapor Pressure 4 mmHg at 20 °C [3][6]

Vapor Density 4.5 (vs air) [5][6]

Refractive Index n20/D 1.402 [6][7]

Solubility in Water Limited [1][8]

LogP (Octanol/Water Partition

Coefficient)
2.30 [5]

Autoignition Temperature 680 °F (360 °C) [6]

Explosive Limits in Air 1.4 - 8.0% by volume [3]

Synthesis of Pentyl Acetate
The most common laboratory and industrial synthesis of pentyl acetate is through the Fischer

esterification of 1-pentanol with acetic acid, using a strong acid catalyst such as sulfuric acid.[9]

Another method involves the reaction of 1-pentanol with acetic anhydride, which is also acid-

catalyzed and exothermic.[9]

Experimental Protocol: Fischer Esterification
This protocol is a representative example of the synthesis of pentyl acetate.

Materials:

1-Pentanol
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Glacial Acetic Acid

Concentrated Sulfuric Acid

5% Sodium Bicarbonate Solution

Saturated Sodium Chloride Solution

Anhydrous Magnesium Sulfate

Boiling Chips

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Erlenmeyer flask

Distillation apparatus

Procedure:

In a round-bottom flask, combine 1-pentanol and an excess of glacial acetic acid.

Carefully add a catalytic amount of concentrated sulfuric acid to the mixture while swirling.

Add boiling chips and assemble a reflux apparatus.

Heat the mixture to reflux for approximately 1 hour.

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and wash with cold water.
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Separate the aqueous layer.

Wash the organic layer sequentially with 5% sodium bicarbonate solution (to neutralize the

acid catalyst and excess acetic acid) and then with saturated sodium chloride solution (to aid

in phase separation and remove residual water).

Dry the crude pentyl acetate over anhydrous magnesium sulfate.

Decant the dried ester into a distillation flask.

Purify the pentyl acetate by simple distillation, collecting the fraction that boils at the

appropriate temperature range.

Reaction
Work-up Purification

1-Pentanol +
Glacial Acetic Acid +

H₂SO₄

Reflux (1 hr) Wash with H₂O Wash with 5% NaHCO₃ Wash with sat. NaCl Dry with MgSO₄ Simple Distillation Pure Pentyl Acetate

Click to download full resolution via product page

Synthesis Workflow for Pentyl Acetate

Applications in Research and Drug Development
While not a primary active pharmaceutical ingredient (API), pentyl acetate's properties make it

a useful compound in various stages of research and development.

Solvent and Excipient: Due to its low toxicity and good solvency for a range of organic

molecules, pentyl acetate is considered for use in pharmaceutical formulations.[4] It can act

as a solvent in coatings, adhesives, and potentially in topical or transdermal drug delivery

systems, although specific examples in marketed drugs are not prevalent.

Extraction Solvent: Pentyl acetate is employed as an extractant in bioprocessing. A notable

application is its use in the production of penicillin, where it serves to extract the antibiotic
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from the fermentation broth.[10]

Pheromone Research: In the field of chemical ecology, iso-pentyl acetate is recognized as

an alarm pheromone for honeybees. This biological signaling role, while not directly related

to human drug development, provides a valuable model for studying ligand-receptor

interactions and the behavioral effects of small molecules.

Potential Biomarker: Pentyl acetate is a naturally occurring compound in various fruits.[1][2]

[5] Its detection in human samples could potentially serve as a biomarker for the

consumption of these foods.[1][2][5]

Biological Activity and Mechanism of Action
Currently, there is limited publicly available research detailing specific pharmacological

activities or mechanisms of action for pentyl acetate in mammalian systems. The biological

effects of pentyl acetate are generally considered in the context of toxicology at high

concentrations, where it can cause irritation and central nervous system depression.[11]

Upon absorption, it is expected to be hydrolyzed by esterases into acetic acid and 1-pentanol,

which are then further metabolized. The biological effects would likely be attributable to these

metabolites. While acetate itself is a key metabolite and signaling molecule, the specific

contribution of pentyl acetate as a pro-drug for acetate has not been extensively studied in a

therapeutic context.
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Conceptual Diagram of Pheromone Signaling

Analytical Methods
The analysis of pentyl acetate in various matrices is typically performed using gas

chromatography (GC) coupled with a suitable detector, most commonly a flame ionization

detector (FID) or a mass spectrometer (MS).
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Gas Chromatography-Mass Spectrometry (GC-MS): This is the gold standard for the

identification and quantification of volatile compounds like pentyl acetate. It provides both

retention time and mass spectral data, allowing for high confidence in identification. For

analysis in biological matrices such as blood or urine, a sample preparation step involving

extraction (e.g., liquid-liquid extraction or solid-phase microextraction) would be necessary to

isolate the analyte from the complex matrix.

Gas Chromatography with Flame Ionization Detection (GC-FID): This method is robust for

quantification but lacks the specificity of mass spectrometry for identification.

While general methods for the analysis of volatile organic compounds in biological fluids are

well-established, specific, validated protocols for the routine quantification of pentyl acetate in

human plasma or other clinical samples are not widely reported in the literature, likely due to a

lack of clinical demand.

Safety and Toxicology
Pentyl acetate is considered to have low acute toxicity.[4] However, it is a flammable liquid and

its vapor can form explosive mixtures with air.[3] The primary health hazards associated with

exposure are:

Irritation: Vapors can cause irritation to the eyes, nose, and respiratory tract.[2]

Central Nervous System Depression: At high concentrations, it can cause symptoms such as

dizziness, headache, and nausea.[2]

Skin Contact: Prolonged or repeated skin contact may cause dryness and cracking.[12]

Appropriate personal protective equipment, including safety glasses, gloves, and respiratory

protection in poorly ventilated areas, should be used when handling pentyl acetate.

Conclusion
Pentyl acetate (CAS 628-63-7) is a versatile ester with well-characterized chemical and

physical properties. Its primary utility in the pharmaceutical and research domains is as a low-

toxicity solvent and extractant. While it serves as an interesting model for pheromone signaling

in insects, there is a notable lack of research into its specific pharmacological effects and
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mechanisms of action in humans. For drug development professionals, its value lies more in its

application as an excipient or in bioprocessing rather than as a therapeutic agent. Future

research could explore its potential in novel drug delivery systems or as a biomarker, though its

current applications remain firmly rooted in its solvent properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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